Pancreatic Chemoprevention vs. Netazepide in KrasG12D Mice
In a 38-week head-to-head study, JNJ-26070109 demonstrated superior pancreatic ductal adenocarcinoma (PDAC) incidence reduction compared to the clinical-stage CCK2 antagonist netazepide (YF476) in p48-Cre/LSL-KrasG12D transgenic mice. At the low dose (250 ppm), JNJ-26070109 inhibited PDAC incidence by 88% in males (P < 0.004) vs. 74% for netazepide. At the high dose (500 ppm), JNJ-26070109 inhibited PDAC by 71% vs. 69% for netazepide. In female mice, low-dose JNJ-26070109 achieved 100% PDAC inhibition vs. 45% for netazepide. Transcriptomic analysis further revealed distinct gene expression signatures, with JNJ-26070109 downregulating a different set of tumor-associated genes (e.g., Cldn1, Sstr1, Apod) compared to YF476 [1].
| Evidence Dimension | Inhibition of pancreatic ductal adenocarcinoma (PDAC) incidence in male KrasG12D transgenic mice (38-week dietary administration) |
|---|---|
| Target Compound Data | JNJ-26070109: Low dose (250 ppm) 88% inhibition; High dose (500 ppm) 71% inhibition |
| Comparator Or Baseline | Netazepide (YF476): Low dose (250 ppm) 74% inhibition; High dose (500 ppm) 69% inhibition; Control diet incidence 69% in males |
| Quantified Difference | At low dose, JNJ-26070109 reduced PDAC incidence by an additional 14 percentage points over netazepide (88% vs. 74%). In females, low-dose JNJ-26070109 achieved 100% inhibition vs. 45% for netazepide. |
| Conditions | p48-Cre/+-LSL-KrasG12D genetically engineered mice; AIN-76A diet with 0, 250, or 500 ppm compound; 38-week feeding; PDAC incidence evaluated by histopathology |
Why This Matters
This is the only published direct head-to-head comparison of JNJ-26070109 with another CCK2 antagonist in a validated pancreatic cancer model, providing quantitative justification for selecting JNJ-26070109 over netazepide for oncology-focused CCK2 research programs.
- [1] Mohammed A, Janakiram NB, Madka V, et al. Targeting cholecystokinin-2 receptor for pancreatic cancer chemoprevention. Mol Carcinog. 2019;58(10):1908-1918. doi:10.1002/mc.23084 View Source
